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Compound of Interest

Compound Name: Upadacitinib Tartrate

Cat. No.: B611593 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Upadacitinib Tartrate. Adherence to these procedures is essential to ensure the safety of all

laboratory personnel and to maintain a safe working environment. Upadacitinib is classified as

a hazardous drug by the National Institute for Occupational Safety and Health (NIOSH),

necessitating stringent handling protocols.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Upadacitinib
Tartrate in solid (powder) or liquid form.
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PPE Category Specification

Hand Protection

Double gloving with chemotherapy-rated gloves

is required. Gloves must meet the American

Society for Testing and Materials (ASTM)

D6978-05 standard.[2][3][4][5][6] Nitrile or

neoprene gloves are recommended.[2][4]

Regularly inspect gloves for tears or punctures

and change them frequently.

Eye Protection

Chemical safety goggles with side shields are

mandatory to protect against splashes and

airborne particles.

Body Protection

A disposable, solid-front, back-closing protective

gown made of a low-lint, impervious material

should be worn.

Respiratory Protection

For handling the powder form or when there is a

risk of aerosolization, a NIOSH-approved

respirator is required.[2] A fit-tested N95 or

higher-rated respirator is recommended to

minimize inhalation exposure. A powered air-

purifying respirator (PAPR) may be necessary

for procedures with a high potential for aerosol

generation.[7] Surgical masks do not provide

adequate respiratory protection.[2]

Operational Plan for Safe Handling
A systematic approach to handling Upadacitinib Tartrate is crucial to minimize exposure risk.

The following step-by-step process should be followed:

Preparation:

Ensure all necessary PPE is available and in good condition.

Prepare the designated handling area, which should be a controlled space with adequate

ventilation, such as a chemical fume hood or a biological safety cabinet.
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Have spill containment and cleanup materials readily accessible.

Handling the Compound:

Don all required PPE before entering the designated handling area.

When weighing or manipulating the powder, perform these tasks within a ventilated

enclosure to prevent the generation and dispersal of dust.

Avoid direct contact with the skin, eyes, and clothing.

Post-Handling:

Carefully remove and dispose of all contaminated PPE in designated hazardous waste

containers.

Thoroughly wash hands and any potentially exposed skin with soap and water

immediately after handling.

Disposal Plan
Proper disposal of Upadacitinib Tartrate and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Step-by-Step Disposal Procedure

Segregation of Waste:

All materials that have come into contact with Upadacitinib Tartrate, including gloves,

gowns, bench paper, and weighing boats, are considered hazardous waste.[8][9]

Segregate this waste from non-hazardous laboratory trash.

Waste Containment:

Place all contaminated solid waste into a designated, clearly labeled, leak-proof, and

puncture-resistant hazardous waste container.[9]

For liquid waste, use a dedicated, sealed, and labeled hazardous waste container.
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Final Disposal:

Hazardous waste containing Upadacitinib Tartrate must be disposed of through a

licensed hazardous waste management company.[10][11]

The primary method of disposal for this type of waste is incineration at a permitted facility.

[10][11]

Follow all federal, state, and local regulations for the disposal of hazardous

pharmaceutical waste.[10]

Visual Guides
To further clarify the procedural flow, the following diagrams illustrate the key processes for

handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b611593?utm_src=pdf-body
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.gicmd.com/blog/how-to-properly-dispose-of-pharmaceutical-products-methods-and-best-practices
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.gicmd.com/blog/how-to-properly-dispose-of-pharmaceutical-products-methods-and-best-practices
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Upadacitinib Tartrate Handling Workflow
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Caption: Workflow for safe handling of Upadacitinib Tartrate.
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Figure 2: Upadacitinib Tartrate Disposal Workflow
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Caption: Step-by-step process for the disposal of Upadacitinib Tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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